Cas no 1381944-80-4 (2-Chloro-4-4-(2-hydroxyethyl)piperazinobenzaldehyde)

• Product Name: 2-Chloro-4-4-(2-hydroxyethyl)piperazinobenzaldehyde
• CAS No: 1381944-80-4
• MF: C₁₃H₁₇ClN₂O₂
• MW: 268.739282369614
• MDL: MFCD22375092
• CID: 2772691
• PubChem ID: 70699955
• Update Time: 2025-05-20

2-Chloro-4-4-(2-hydroxyethyl)piperazinobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-[4-(2-hydroxyethyl)piperazin-1-yl]benzaldehyde
• 2-Chloro-4-[4-(2-hydroxyethyl)piperazino]benzaldehyde;
• MFCD22375092
• 2-Chloro-4-[4-(2-hydroxyethyl)piperazino]benzaldehyde
• Benzaldehyde, 2-chloro-4-[4-(2-hydroxyethyl)-1-piperazinyl]-
• DTXSID20743068
• AKOS026673138
• BS-21354
• 1381944-80-4
• 2-Chloro-4-4-(2-hydroxyethyl)piperazinobenzaldehyde

• MDL： MFCD22375092
• Inchi： 1S/C13H17ClN2O2/c14-13-9-12(2-1-11(13)10-18)16-5-3-15(4-6-16)7-8-17/h1-2,9-10,17H,3-8H2
• InChI Key： NQXLAWAVTILXMS-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C=CC(=C1)N1CCN(CCO)CC1

Computed Properties

• Exact Mass: 268.09800
• Monoisotopic Mass: 268.0978555Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• PSA: 43.78000
• LogP: 1.26970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-Chloro-4-4-(2-hydroxyethyl)piperazinobenzaldehyde

Recent Advances in the Study of 2-Chloro-4-4-(2-hydroxyethyl)piperazinobenzaldehyde (CAS: 1381944-80-4)

2-Chloro-4-4-(2-hydroxyethyl)piperazinobenzaldehyde (CAS: 1381944-80-4) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of kinase inhibitors and antimicrobial compounds. This research briefing provides an overview of the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological activities.

The compound's unique structure, featuring a chloro-substituted benzaldehyde moiety linked to a piperazine ring with a hydroxyethyl side chain, makes it a versatile building block for the design of pharmacologically active molecules. Recent synthetic methodologies have optimized the production of 2-Chloro-4-4-(2-hydroxyethyl)piperazinobenzaldehyde, achieving higher yields and purity, which are critical for its application in drug development pipelines.

In terms of biological activity, studies have demonstrated that derivatives of 2-Chloro-4-4-(2-hydroxyethyl)piperazinobenzaldehyde exhibit promising inhibitory effects against various kinase targets, including those implicated in cancer and inflammatory diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that certain analogs of this compound showed potent activity against EGFR and VEGFR2 kinases, with IC50 values in the nanomolar range. These findings suggest its potential as a scaffold for developing targeted cancer therapies.

Additionally, antimicrobial research has identified 2-Chloro-4-4-(2-hydroxyethyl)piperazinobenzaldehyde as a precursor for compounds with activity against drug-resistant bacterial strains. A recent study in Bioorganic & Medicinal Chemistry Letters highlighted its role in synthesizing novel quinolone derivatives, which exhibited broad-spectrum antibacterial activity, including against methicillin-resistant Staphylococcus aureus (MRSA).

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from 2-Chloro-4-4-(2-hydroxyethyl)piperazinobenzaldehyde. Issues such as solubility, metabolic stability, and bioavailability are areas of ongoing research. Future studies are expected to focus on structural modifications to enhance these properties while maintaining or improving biological activity.

In conclusion, 2-Chloro-4-4-(2-hydroxyethyl)piperazinobenzaldehyde (CAS: 1381944-80-4) represents a valuable chemical entity in medicinal chemistry, with demonstrated potential in kinase inhibition and antimicrobial applications. Continued research into its derivatives and optimization strategies will likely yield new therapeutic candidates with improved efficacy and safety profiles.